Cas no 33334-94-0 (N-benzyl-3-nitroaniline)

• Product Name: N-benzyl-3-nitroaniline
• CAS No: 33334-94-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 294177
• PubChem ID: 682324
• Update Time: 2025-04-19

N-benzyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(3-nitrophenyl)-
• N-Benzyl-3-nitroaniline
• N-benzyl-3-nitrobenzenamin
• N-Benzyl-3-nitroanilin
• SR-01000199100-1
• SCHEMBL5605070
• N-(3-nitrophenyl)benzylamine
• BENZYL-(3-NITRO-PHENYL)-AMINE
• SR-01000199100
• Oprea1_849408
• DTXSID80350550
• AKOS002275502
• OVZNWAWUJPSLHM-UHFFFAOYSA-N
• AB00075635-01
• 33334-94-0
• Cambridge id 5218634
• CBDivE_004268
• AKOS015967119
• Boc-(S)-3-Amino-3-(3-trifluoromethyl-phenyl)-propionicacid
• F3097-0514
• N-benzyl-3-nitroaniline

• Inchi： 1S/C13H12N2O2/c16-15(17)13-8-4-7-12(9-13)14-10-11-5-2-1-3-6-11/h1-9,14H,10H2
• InChI Key： OVZNWAWUJPSLHM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 379.8°Cat760mmHg
• Flash Point: 183.5°C
• Refractive Index: 1.658
• PSA: 55.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines